Cas no 2171369-74-5 ((3R)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid)

(3R)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid is a specialized organic compound featuring a fluorenyl moiety and a carboxylic acid functionality. This compound is particularly valuable for its unique structural features, which include a chiral center and a methoxycarbonyl group, contributing to its potential applications in organic synthesis and pharmaceutical research. Its distinct structure offers opportunities for targeted chemical transformations, making it a valuable tool in the development of novel compounds.
(3R)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid structure
2171369-74-5 structure
Product name:(3R)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid
CAS No:2171369-74-5
MF:C25H30N2O5
MW:438.516107082367
CID:6269501
PubChem ID:165818353

(3R)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

    • (3R)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid
    • 2171369-74-5
    • (3R)-3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]butanoic acid
    • EN300-1548702
    • Inchi: 1S/C25H30N2O5/c1-16(13-23(28)27-17(2)14-24(29)30)11-12-26-25(31)32-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22H,11-15H2,1-2H3,(H,26,31)(H,27,28)(H,29,30)/t16?,17-/m1/s1
    • InChI Key: MCLQULWUZPFNTN-ZYMOGRSISA-N
    • SMILES: O(C(NCCC(C)CC(N[C@H](C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 438.21547206g/mol
  • Monoisotopic Mass: 438.21547206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 11
  • Complexity: 632
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 105Ų

(3R)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1548702-0.1g
(3R)-3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]butanoic acid
2171369-74-5
0.1g
$2415.0 2023-06-05
Enamine
EN300-1548702-2.5g
(3R)-3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]butanoic acid
2171369-74-5
2.5g
$5380.0 2023-06-05
Enamine
EN300-1548702-0.25g
(3R)-3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]butanoic acid
2171369-74-5
0.25g
$2525.0 2023-06-05
Enamine
EN300-1548702-5.0g
(3R)-3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]butanoic acid
2171369-74-5
5g
$7961.0 2023-06-05
Enamine
EN300-1548702-50mg
(3R)-3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]butanoic acid
2171369-74-5
50mg
$2306.0 2023-09-25
Enamine
EN300-1548702-2500mg
(3R)-3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]butanoic acid
2171369-74-5
2500mg
$5380.0 2023-09-25
Enamine
EN300-1548702-0.5g
(3R)-3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]butanoic acid
2171369-74-5
0.5g
$2635.0 2023-06-05
Enamine
EN300-1548702-1000mg
(3R)-3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]butanoic acid
2171369-74-5
1000mg
$2745.0 2023-09-25
Enamine
EN300-1548702-0.05g
(3R)-3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]butanoic acid
2171369-74-5
0.05g
$2306.0 2023-06-05
Enamine
EN300-1548702-10000mg
(3R)-3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]butanoic acid
2171369-74-5
10000mg
$11805.0 2023-09-25

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